Cas no 1351644-73-9 (5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride)

5,6-Dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride is a benzimidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a piperidinylmethyl substituent, enhancing its binding affinity to biological targets, while the dimethylbenzimidazole core contributes to structural stability. Its dihydrochloride salt form improves solubility, facilitating handling in aqueous systems. This molecule may serve as a versatile intermediate or scaffold for developing receptor modulators or enzyme inhibitors due to its rigid heterocyclic framework and basic nitrogen centers. The presence of both lipophilic and hydrophilic moieties allows for balanced physicochemical properties, making it suitable for further derivatization or biological evaluation.
5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride structure
1351644-73-9 structure
Product Name:5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride
CAS No:1351644-73-9
MF:C15H23Cl2N3
MW:316.269221544266
MDL:MFCD22587609
CID:5573878
PubChem ID:71778847
Update Time:2025-06-15

5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride
    • MDL: MFCD22587609
    • Inchi: 1S/C15H21N3.2ClH/c1-11-7-14-15(8-12(11)2)18(10-17-14)9-13-3-5-16-6-4-13;;/h7-8,10,13,16H,3-6,9H2,1-2H3;2*1H
    • InChI Key: JUDAKELQJHEQDN-UHFFFAOYSA-N
    • SMILES: C1N(CC2CCNCC2)C2=CC(C)=C(C)C=C2N=1.[H]Cl.[H]Cl

5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride Pricemore >>

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Additional information on 5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride

Comprehensive Overview of 5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride (CAS No. 1351644-73-9)

5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride (CAS No. 1351644-73-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This benzimidazole derivative is characterized by its unique structural features, including a piperidin-4-ylmethyl group and 5,6-dimethyl substitutions, which contribute to its potential biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting specific enzymes or receptors.

The compound's dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and formulation purposes. Its molecular structure aligns with the growing interest in small-molecule modulators, a hot topic in modern therapeutics. With the rise of personalized medicine and targeted drug delivery, compounds like 5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride are being studied for their potential to address unmet medical needs.

Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds. Computational models often prioritize molecules with benzimidazole cores due to their versatility in binding to biological targets. This aligns with frequent search queries like "benzimidazole derivatives in drug development" or "piperidine-containing compounds," reflecting the scientific community's focus on these structural motifs.

From a synthetic chemistry perspective, the preparation of CAS No. 1351644-73-9 involves multi-step organic reactions, including N-alkylation and cyclization processes. These methods are frequently discussed in forums and publications, as researchers seek optimized protocols for high-yield production. The compound's spectroscopic data (e.g., NMR, HPLC) is also a common search topic, underscoring the need for reliable characterization techniques.

In the context of bioavailability optimization, the dihydrochloride salt form of this compound offers advantages in pharmacokinetic studies. This resonates with current discussions on "improving drug solubility" and "salt selection in pharma," which are top concerns for formulation scientists. Additionally, its potential role in central nervous system (CNS) drug development has sparked interest, given the piperidine moiety's prevalence in neuroactive compounds.

Environmental and green chemistry considerations are also relevant to 5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride. Researchers are exploring sustainable synthesis routes to align with the 12 Principles of Green Chemistry, a trending topic in academic and industrial circles. This addresses frequent searches like "eco-friendly synthesis of heterocycles" and "reducing waste in organic chemistry."

Quality control and analytical method development for this compound are critical, as evidenced by searches for "HPLC purity analysis of benzimidazoles." Regulatory compliance, such as ICH guidelines, further emphasizes the need for rigorous characterization, linking to popular queries about "pharmaceutical impurity profiling."

In summary, 5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride (CAS No. 1351644-73-9) represents a compelling case study at the intersection of medicinal chemistry, drug formulation, and process optimization. Its structural features and potential applications align with multiple high-interest areas in contemporary research, making it a compound of enduring scientific and industrial relevance.

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